1-(4-Methyl-3-nitrophenyl)-3-phenylurea

• IUPAC Name: 1-(4-methyl-3-nitrophenyl)-3-phenylurea
• InChI: InChI=1S/C14H13N3O3/c1-10-7-8-12(9-13(10)17(19)20)16-14(18)15-11-5-3-2-4-6-11/h2-9H,1H3,(H2,15,16,18)
• InChI Key: FKJPAJQKSZPBRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)NC2=CC=CC=C2)[N+](=O)[O-]
• Molecular Formula: C14H13N3O3
• Molecular Weight: 271.27 g/mol

Description

1-(4-Methyl-3-nitrophenyl)-3-phenylurea is a useful research compound. Its molecular formula is C14H13N3O3 and its molecular weight is 271.27 g/mol. The purity is usually 95%.
The exact mass of the compound N-(4-methyl-3-nitrophenyl)-N'-phenylurea is 271.09569129 g/mol and the complexity rating of the compound is 350. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

To a solution (4-methyl-3-nitrophenyl)amine (152 mg) in CH2Cl2 (15 mL) were added iPr2NEt (1.29 g) and trichloroacetic anhydride (370 mg) successively at 0° C. under a nitrogen atmosphere, and the mixture was stirred at 0° C. for 3 hr. To the solution was added phenylamine (930 mg), and the resulted mixture was stirred at room temperature for 16 h. The volatile materials were evaporated in vacuo. The residue was diluted with EtOAc (10 mL) and the resulted mixture was successively washed with 1M HCl (5 mL×2), saturated aqueous NaHCO3 (5 mL×2) and brine, dried over MgSO4 and filtered. The filtrate was evaporated in vacuo, and the residue was triturated with IPE. The precipitates produced were collected by filtration to give 1-(4-methyl-3-nitrophenyl)-3-phenylurea (270 mg).